Factor II (Prothrombin)

Factor II (Prothrombin)
F2
Gene: F2Enzyme

Target Description

Factor II, also known as prothrombin, is a vitamin K-dependent glycoprotein synthesized in the liver. It is a crucial zymogen in the coagulation cascade, serving as the precursor to thrombin (Factor IIa). Upon activation by Factor Xa, prothrombin is cleaved to form thrombin, which then converts fibrinogen to fibrin, leading to clot formation. Genetic variations in the F2 gene, such as the G20210A mutation, are associated with an increased risk of venous thromboembolism.

Related Compounds

Related Compounds
List of compounds acting on this target
1-Cinnamoylpyrrolidine

1-Cinnamoylpyrrolidine

1-Cinnamoylpyrrolidine

CAS: 52438-21-8

墙草碱

墙草碱

Pellitorine

CAS: 18836-52-7

5,7-二甲氧基香豆素

5,7-二甲氧基香豆素

Citropten

CAS: 487-06-9

β-谷甾醇

β-谷甾醇

Beta-Sitosterol

CAS: 83-46-5

断血流皂苷A

断血流皂苷A

Clinodiside A

CAS: 916347-31-4

香豆素

香豆素

Coumarin

CAS: 91-64-5

京尼平龙胆双糖苷

京尼平龙胆双糖苷

Genipin 1-gentiobioside

CAS: 29307-60-6

异鼠李素 3-O-半乳糖苷

异鼠李素 3-O-半乳糖苷

Isorhamnetin-3-O-galactoside

CAS: 6743-92-6

白花丹醌

白花丹醌

plumbapin

CAS: 481-42-5

毛两面针素

毛两面针素

Toddalolactone

CAS: 483-90-9

香豆素-3-O-葡萄糖苷

Inulicin

野百合碱

野百合碱

Monocrotaline

CAS: 315-22-0

丹酚酸B

丹酚酸B

Salvianolic acid B

CAS: 121521-90-2

醉鱼草皂苷IVb (断血流皂苷A)

醉鱼草皂苷IVb (断血流皂苷A)

Buddlejasaponin IVb

CAS: 152580-79-5

甘草香豆素

甘草香豆素

Glycycoumarin

CAS: 94805-82-0

双香豆素

双香豆素

Dicoumarol

CAS: 66-76-2

三七皂苷ST4

三七皂苷ST4

Notoginsenoside ST4

CAS: 155683-02-6

水蛭胺C

水蛭胺C

Hirudonucleodisulfide C

CAS: 1804964-28-0

飞龙掌血素

飞龙掌血素

Toddaculine

CAS: 4335-12-0

龙血素E

龙血素E

Loureirin E

CAS: 151752-08-8

三七皂苷FP2

三七皂苷FP2

Notoginsenoside FP2

CAS: 1004988-75-3

千金子素

千金子素

Euphorbetin

CAS: 35897-99-5

L-古罗糖醛酸单糖

L-古罗糖醛酸单糖

L-Guluronic Acid Sodium Salt

CAS: 15769-56-9

脱水红花黄色素 B

脱水红花黄色素 B

Anhydrosafflor yellow B

CAS: 184840-84-4

龙血素D

龙血素D

Loureirin D

CAS: 119425-91-1

剑叶龙血素A

剑叶龙血素A

Cochinchinenin A

CAS: 221696-69-1

毛冬青皂苷B3

毛冬青皂苷B3

Ilexsaponin B3

CAS: 109008-26-6

地榆皂苷元

地榆皂苷元

Sanguisorbigenin

CAS: 6812-98-2

龙血树皂苷F

龙血树皂苷F

Dracaenoside F

CAS: 109460-83-5

仙鹤草素

仙鹤草素

Agrimoniin

CAS: 82203-01-8

冬青苷 XLVIII

冬青苷 XLVIII

Ilexoside XLVIII

CAS: 129095-76-7

(25RS)-鲁斯可皂苷元

(25RS)-鲁斯可皂苷元

(25RS)-Ruscogenin

CAS: 874485-32-2

水蛭胺B

水蛭胺B

Hirudonucleodisulfide B

CAS: 1072789-38-8

水蛭胺A

水蛭胺A

Hirudonucleodisulfide A

CAS: 1072789-37-7

6,7-二羟基-4-苯基香豆素

6,7-二羟基-4-苯基香豆素

Nordalbergin

CAS: 482-82-6

6,7-二羟基-4-甲基香豆素

6,7-二羟基-4-甲基香豆素

4-Methyl-6,7-dihydroxycoumarin

CAS: 529-84-0

原纤细薯蓣皂苷

原纤细薯蓣皂苷

Protogracillin

CAS: 54848-30-5

二氢香豆素

二氢香豆素

Dihydrocoumarin

CAS: 119-84-6

6-甲基香豆素

6-甲基香豆素

6-Methylcoumarin

CAS: 92-48-8

五味子酮

五味子酮

Schisandrone

CAS: 98619-25-1

Statistics
Related Compounds40
Related Diseases14
Metadata
Created At2/2/2026
Updated At2/15/2026